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Abstract

This document provides a comprehensive protocol for the detection and quantification of
ATPase Family AAA Domain-Containing Protein 5 (ATADS) levels in cultured cells following
treatment with ML367. ATADS is a crucial protein in the DNA damage response, responsible for
unloading the Proliferating Cell Nuclear Antigen (PCNA) sliding clamp from DNA to ensure
genomic stability.[1][2] ML367 is a small molecule inhibitor that prevents the stabilization of
ATADS5, leading to its destabilization and subsequent degradation.[3][4] This makes ML367 a
valuable tool for studying the roles of ATAD5 in DNA repair and a potential sensitizer for cancer
cells to DNA-damaging agents.[5] The following protocol details the experimental workflow from
cell culture and treatment to Western blot analysis and data interpretation, providing
researchers with a reliable method to assess the efficacy of ML367.

Signaling Pathway and Mechanism of Action

ATADS protein levels are typically low but increase in response to DNA damage to facilitate
repair processes.[5] ML367 disrupts this stabilization, promoting the degradation of ATADS.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15623866?utm_src=pdf-interest
https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://scholarworks.unist.ac.kr/bitstream/201301/48343/2/000574293400021.pdf.pdf
https://rupress.org/jcb/article/200/1/31/37123/ATAD5-regulates-the-lifespan-of-DNA-replication
https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK179831/
https://www.cancer-research-network.com/2019/08/03/ml367-is-an-atad5-stabilization-inhibitor/
https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24479200/
https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24479200/
https://www.benchchem.com/product/b15623866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This action can block DNA repair pathways, potentially sensitizing cancer cells to therapies that
induce DNA damage.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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